Cas no 2228444-80-0 (1-(2,3-dihydro-1H-inden-1-yl)cyclohexylmethanamine)

• Product Name: 1-(2,3-dihydro-1H-inden-1-yl)cyclohexylmethanamine
• CAS No: 2228444-80-0
• MF: C₁₆H₂₃N
• MW: 229.36052441597
• CID: 6449462
• PubChem ID: 165660390
• Update Time: 2025-06-10

1-(2,3-dihydro-1H-inden-1-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-1-yl)cyclohexylmethanamine
• 2228444-80-0
• EN300-1748088
• [1-(2,3-dihydro-1H-inden-1-yl)cyclohexyl]methanamine

• Inchi： 1S/C16H23N/c17-12-16(10-4-1-5-11-16)15-9-8-13-6-2-3-7-14(13)15/h2-3,6-7,15H,1,4-5,8-12,17H2
• InChI Key： XPFQYIUTRPYOSI-UHFFFAOYSA-N
• SMILES： NCC1(CCCCC1)C1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 229.183049738g/mol
• Monoisotopic Mass: 229.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,3-dihydro-1H-inden-1-yl)cyclohexylmethanamine

Comprehensive Overview of 1-(2,3-dihydro-1H-inden-1-yl)cyclohexylmethanamine (CAS No. 2228444-80-0)

The compound 1-(2,3-dihydro-1H-inden-1-yl)cyclohexylmethanamine (CAS No. 2228444-80-0) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its hybrid architecture, combining an indenyl moiety with a cyclohexylmethanamine group, offers versatile applications in drug discovery and material science. Researchers are increasingly exploring its potential as a building block for novel therapeutics, particularly in neurological and metabolic disorders, aligning with current trends in precision medicine and targeted drug design.

One of the most searched questions about 1-(2,3-dihydro-1H-inden-1-yl)cyclohexylmethanamine revolves around its synthesis and mechanism of action. The compound's synthesis typically involves multi-step organic reactions, including catalytic hydrogenation and reductive amination, which are critical for achieving high purity. Its pharmacological profile is under investigation, with preliminary studies suggesting interactions with G-protein-coupled receptors (GPCRs), a hot topic in modern drug development due to their role in treating conditions like chronic pain and inflammation.

In the context of AI-driven drug discovery, CAS No. 2228444-80-0 has emerged as a candidate for virtual screening and molecular docking studies. The rise of computational chemistry tools has accelerated the exploration of its structure-activity relationships (SAR), a frequently searched term among chemists. This aligns with the growing demand for sustainable chemistry solutions, as researchers seek eco-friendly synthetic routes for such compounds.

The physical and chemical properties of 1-(2,3-dihydro-1H-inden-1-yl)cyclohexylmethanamine are also a focal point. Its solubility, stability, and bioavailability are critical parameters for formulation scientists, especially in the development of oral therapeutics. Recent forums and academic discussions highlight its potential as a prodrug precursor, another trending keyword in pharmacokinetics research.

From an industrial perspective, the compound's patent landscape and regulatory status are frequently queried topics. While not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP), a standard emphasized in current quality control guidelines. The demand for high-purity reference standards of this compound has surged, driven by the need for reliable analytical methods in pharmaceutical testing.

In summary, 1-(2,3-dihydro-1H-inden-1-yl)cyclohexylmethanamine represents a compelling case study at the intersection of medicinal chemistry and green synthesis. Its exploration reflects broader scientific priorities, including personalized medicine and AI-augmented research, making it a relevant subject for both academia and industry professionals.